4-ethyl-1-methyl-1H-pyrazol-5-amine hydrochloride

• CAS No.: 1803590-02-4
• Molecular Formula: C6H12ClN3
• Molecular Weight: 161.6

Description

4-Ethyl-1-methyl-1H-pyrazol-5-amine hydrochloride is a heterocyclic compound that belongs to the pyrazole family. Pyrazoles are known for their versatile applications in organic synthesis and medicinal chemistry due to their unique structural properties and reactivity . This compound, specifically, is characterized by the presence of an ethyl group at the 4-position, a methyl group at the 1-position, and an amine group at the 5-position of the pyrazole ring, with a hydrochloride salt form to enhance its solubility and stability .

Preparation Methods

The synthesis of 4-ethyl-1-methyl-1H-pyrazol-5-amine hydrochloride typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the condensation of 4-ethyl-3-methyl-1H-pyrazole with an amine source, followed by the addition of hydrochloric acid to form the hydrochloride salt . Industrial production methods may utilize similar synthetic routes but on a larger scale, often employing continuous flow reactors and optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

4-Ethyl-1-methyl-1H-pyrazol-5-amine hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding pyrazole oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced pyrazole derivatives.

Substitution: The amine group at the 5-position can participate in nucleophilic substitution reactions, where it can be replaced by other functional groups using appropriate reagents.

Scientific Research Applications

4-Ethyl-1-methyl-1H-pyrazol-5-amine hydrochloride has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds and is used in the development of new synthetic methodologies.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: It is investigated for its potential as a pharmaceutical intermediate and for its therapeutic effects in various disease models.

Industry: The compound is used in the production of agrochemicals, dyes, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-ethyl-1-methyl-1H-pyrazol-5-amine hydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in metabolic pathways, thereby exerting its therapeutic effects . The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

4-Ethyl-1-methyl-1H-pyrazol-5-amine hydrochloride can be compared with other similar compounds, such as:

3-Ethyl-4-methyl-1H-pyrazol-5-amine hydrochloride: This compound has a similar structure but with different substitution patterns, leading to variations in reactivity and biological activity.

1-Ethyl-5-methyl-1H-pyrazol-4-amine dihydrochloride: Another closely related compound with different positional isomerism, affecting its chemical properties and applications.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties, making it valuable for various research and industrial applications .